![molecular formula C14H17F2NO3 B6646687 2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid](/img/structure/B6646687.png)
2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in 1969 by the Upjohn Company and was approved by the FDA in 1978. Diflunisal has been shown to be effective in treating a variety of conditions, including arthritis, gout, and menstrual cramps.
Mechanism of Action
2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid works by inhibiting the production of prostaglandins, which are molecules that play a key role in the inflammatory response. By reducing the production of prostaglandins, this compound can help to reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. This compound has also been shown to inhibit the activity of lipoxygenase enzymes, which are involved in the production of leukotrienes.
Advantages and Limitations for Lab Experiments
2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid has a number of advantages and limitations for use in lab experiments. One advantage is that it is a well-established drug with a known mechanism of action. This makes it a useful tool for studying the inflammatory response and for testing the efficacy of other anti-inflammatory drugs. One limitation is that it can be difficult to obtain pure this compound for use in experiments, as it is often sold in combination with other drugs.
Future Directions
There are a number of potential future directions for research on 2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid. One area of interest is its potential use in treating neurodegenerative disorders, such as Alzheimer's disease. Another area of interest is its potential use in combination with other drugs to enhance its anti-inflammatory effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in other therapeutic applications.
Synthesis Methods
The synthesis of 2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid involves the condensation of 3,5-difluorobenzoic acid with glycine methyl ester to form the intermediate N-(3,5-difluorobenzoyl)glycine methyl ester. This intermediate is then hydrolyzed to form this compound.
Scientific Research Applications
2-[[(3,5-Difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid has been extensively studied in scientific research for its potential therapeutic uses. It has been shown to be effective in treating various types of pain and inflammation, including osteoarthritis, rheumatoid arthritis, and acute gouty arthritis. This compound has also been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.
Properties
IUPAC Name |
2-[[(3,5-difluorobenzoyl)amino]methyl]-2-ethylbutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F2NO3/c1-3-14(4-2,13(19)20)8-17-12(18)9-5-10(15)7-11(16)6-9/h5-7H,3-4,8H2,1-2H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTBZRYUYJSJQIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(CNC(=O)C1=CC(=CC(=C1)F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.